Cas no 1700609-17-1 ((2R,6R)-6-methylmorpholin-2-ylmethanol)

• Product Name: (2R,6R)-6-methylmorpholin-2-ylmethanol
• CAS No: 1700609-17-1
• MF: C₆H₁₃NO₂
• MW: 131.172921895981
• MDL: MFCD31642534
• CID: 4612996
• PubChem ID: 97358948
• Update Time: 2025-11-02

(2R,6R)-6-methylmorpholin-2-ylmethanol Chemical and Physical Properties

Names and Identifiers

• ((2R,6R)-6-methylmorpholin-2-yl)methanol
• 2-Morpholinemethanol, 6-methyl-, (2R,6R)-
• (2R,6R)-6-methylmorpholin-2-ylmethanol
• [(2R,6R)-6-methylmorpholin-2-yl]methanol
• rel-((2R,6R)-6-methylmorpholin-2-yl)methanol
• EN300-25665846
• 1700609-17-1
• SCHEMBL16633385
• CS-0147340
• AKOS037645912
• AT18640
• 2204141-65-9
• AS-64745

• MDL： MFCD31642534
• Inchi： 1S/C6H13NO2/c1-5-2-7-3-6(4-8)9-5/h5-8H,2-4H2,1H3/t5-,6-/m1/s1
• InChI Key： RLUNMFUEXOEXSZ-PHDIDXHHSA-N
• SMILES： N1C[C@@H](C)O[C@@H](CO)C1

Computed Properties

• Exact Mass: 131.094628657g/mol
• Monoisotopic Mass: 131.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 87.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 41.5Ų

Additional information on (2R,6R)-6-methylmorpholin-2-ylmethanol

Comprehensive Overview of (2R,6R)-6-methylmorpholin-2-ylmethanol (CAS No. 1700609-17-1): Properties, Applications, and Market Insights

The compound (2R,6R)-6-methylmorpholin-2-ylmethanol (CAS No. 1700609-17-1) is a chiral morpholine derivative that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This article provides an in-depth exploration of this compound, covering its chemical properties, synthesis methods, applications, and current market trends. The morpholine scaffold, a key component of this molecule, is widely recognized for its versatility in drug design and organic synthesis.

From a structural perspective, (2R,6R)-6-methylmorpholin-2-ylmethanol features a morpholine ring with specific stereochemistry at the 2- and 6-positions, along with a hydroxymethyl substituent. This configuration makes it particularly valuable as a chiral building block in asymmetric synthesis. Researchers have shown growing interest in such stereospecific compounds as the pharmaceutical industry increasingly focuses on enantiomerically pure drugs, which often demonstrate improved efficacy and reduced side effects compared to racemic mixtures.

The synthesis of 1700609-17-1 typically involves multi-step organic transformations starting from commercially available morpholine derivatives. Recent advancements in asymmetric catalysis have enabled more efficient routes to this compound, with improved yields and enantiomeric purity. These synthetic improvements are particularly relevant given the current industry focus on green chemistry principles and sustainable manufacturing processes. The compound's physicochemical properties, including its solubility profile and stability characteristics, make it suitable for various formulation applications.

In pharmaceutical applications, (2R,6R)-6-methylmorpholin-2-ylmethanol serves as a valuable intermediate in the synthesis of biologically active molecules. Its structural features are particularly relevant for the development of CNS-targeting drugs, as the morpholine moiety is known to enhance blood-brain barrier penetration. Recent publications have highlighted its use in the synthesis of potential neurological therapeutics, aligning with current research trends in neurodegenerative diseases and mental health disorders. The compound's chiral centers also make it attractive for creating stereospecific catalysts used in asymmetric synthesis.

The analytical characterization of 1700609-17-1 typically involves techniques such as chiral HPLC, NMR spectroscopy, and mass spectrometry to verify its identity and purity. These analytical methods are crucial for quality control in pharmaceutical manufacturing, especially given the growing regulatory emphasis on impurity profiling and genotoxic risk assessment. The compound's stability under various conditions has been extensively studied, with particular attention to its behavior in different pH environments and thermal stress conditions.

From a market perspective, the demand for (2R,6R)-6-methylmorpholin-2-ylmethanol has shown steady growth, driven by increasing research activities in chiral drug development and asymmetric synthesis. The compound is primarily supplied by specialty chemical manufacturers catering to the pharmaceutical and biotechnology sectors. Current market trends indicate growing interest in custom synthesis services for such chiral intermediates, as drug discovery programs become more specialized. The global focus on personalized medicine has further amplified the need for enantiomerically pure building blocks like this morpholine derivative.

Regulatory considerations for 1700609-17-1 follow standard guidelines for pharmaceutical intermediates. While not classified as a controlled substance, proper handling procedures are recommended due to its chemical nature. The compound's safety profile has been documented in material safety data sheets, with standard laboratory precautions advised during handling. These safety aspects align with the pharmaceutical industry's increasing emphasis on occupational health and process safety in chemical manufacturing.

Recent scientific literature has highlighted novel applications of (2R,6R)-6-methylmorpholin-2-ylmethanol in medicinal chemistry projects. Several research groups have incorporated this chiral scaffold into molecular designs targeting various biological pathways. The compound's versatility is further demonstrated by its use in developing enzyme inhibitors and receptor modulators, particularly in neuroscience research. These applications resonate with current drug discovery trends focusing on precision medicine approaches and targeted therapies.

Quality standards for 1700609-17-1 typically require high chemical purity (>98%) and specific enantiomeric excess (>99% ee) for pharmaceutical applications. Suppliers often provide comprehensive analytical data packages including chromatographic purity profiles and spectroscopic characterization data. The compound's storage conditions generally recommend protection from moisture and oxidation, with optimal stability observed at controlled room temperature. These quality parameters are particularly important given the pharmaceutical industry's stringent requirements for GMP compliance in intermediate manufacturing.

Future prospects for (2R,6R)-6-methylmorpholin-2-ylmethanol appear promising, with potential expansions into new therapeutic areas and synthetic applications. The growing importance of chiral auxiliaries in organic synthesis and the continuous evolution of asymmetric methodologies suggest sustained demand for this compound. Research directions may explore its incorporation into novel bioconjugates or drug delivery systems, leveraging the morpholine moiety's favorable properties. These developments align with broader industry movements toward more sophisticated and targeted chemical entities in drug discovery and development.

In conclusion, (2R,6R)-6-methylmorpholin-2-ylmethanol (CAS No. 1700609-17-1) represents a valuable chiral building block with diverse applications in pharmaceutical research and organic synthesis. Its unique structural features, combined with the growing emphasis on stereospecific compounds in drug development, position it as an important intermediate in modern chemical research. As the industry continues to advance in areas like targeted drug design and green chemistry, compounds like this morpholine derivative will likely play increasingly significant roles in scientific innovation and therapeutic development.